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molecular formula C10H18O2 B8351054 Tert-butyl hex-5-enoate

Tert-butyl hex-5-enoate

Cat. No. B8351054
M. Wt: 170.25 g/mol
InChI Key: XNBBRQGAPIDYKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08119806B2

Procedure details

To a solution of 5-hexenoic acid (15.2 mL, 0.131 mol) in DCM (375 mL), cooled to 0° C., tert-butanol (176 mL, 1.84 mol) and then 4-dimethylaminopyridine (3.21 g, 26.3 mmol) were added. The mixture was stirred at room temperature for 22 hrs, filtered and concentrated. The residue was redissolved in DCM/n-hexane and concentrated under reduced pressure. The crude oil was purified by flash chromatography (Biotage SP1, EtOAc/n-hexane from 5 to 10%), affording the title product.
Name
5-hexenoic acid
Quantity
15.2 mL
Type
reactant
Reaction Step One
Name
DCM
Quantity
375 mL
Type
solvent
Reaction Step One
Name
tert-butanol
Quantity
176 mL
Type
reactant
Reaction Step Two
Name
4-dimethylaminopyridine
Quantity
3.21 g
Type
catalyst
Reaction Step Two
Name
title product

Identifiers

REACTION_CXSMILES
[C:1]([OH:8])(=[O:7])[CH2:2][CH2:3][CH2:4][CH:5]=[CH2:6].[C:9](O)([CH3:12])([CH3:11])[CH3:10]>C(Cl)Cl.CN(C)C1C=CN=CC=1>[C:1]([O:8][C:9]([CH3:12])([CH3:11])[CH3:10])(=[O:7])[CH2:2][CH2:3][CH2:4][CH:5]=[CH2:6]

Inputs

Step One
Name
5-hexenoic acid
Quantity
15.2 mL
Type
reactant
Smiles
C(CCCC=C)(=O)O
Name
DCM
Quantity
375 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
tert-butanol
Quantity
176 mL
Type
reactant
Smiles
C(C)(C)(C)O
Name
4-dimethylaminopyridine
Quantity
3.21 g
Type
catalyst
Smiles
CN(C1=CC=NC=C1)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at room temperature for 22 hrs
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
DISSOLUTION
Type
DISSOLUTION
Details
The residue was redissolved in DCM/n-hexane
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The crude oil was purified by flash chromatography (Biotage SP1, EtOAc/n-hexane from 5 to 10%)

Outcomes

Product
Details
Reaction Time
 22 h
Name
title product
Type
product
Smiles
C(CCCC=C)(=O)OC(C)(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.